Cas no 151464-88-9 (Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro-)

Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro- structure
151464-88-9 structure
Product Name:Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro-
CAS No:151464-88-9
MF:C8H8F3NO
MW:191.15043258667
CID:99528
PubChem ID:19388580
Update Time:2025-04-18

Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro-
    • 1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoroethanone
    • Ethanone, 1-(3,5-dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoro- (9CI)
    • DTXSID10598600
    • SCHEMBL8740913
    • 1-(3,5-Dimethyl-1H-pyrrol-2-yl)-2,2,2-trifluoroethan-1-one
    • 151464-88-9
    • 2-Trifluoroacetyl-3,5-dimethylpyrrole
    • Inchi: 1S/C8H8F3NO/c1-4-3-5(2)12-6(4)7(13)8(9,10)11/h3,12H,1-2H3
    • InChI Key: RGGSJZHRKGNTKL-UHFFFAOYSA-N
    • SMILES: FC(C(C1=C(C)C=C(C)N1)=O)(F)F

Computed Properties

  • Exact Mass: 191.05584
  • Monoisotopic Mass: 191.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 32.86
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